2-((3-Methylbenzyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate

• IUPAC Name: [2-[(3-methylphenyl)methylamino]-2-oxoethyl] 5-methylthiophene-2-carboxylate
• InChI: InChI=1S/C16H17NO3S/c1-11-4-3-5-13(8-11)9-17-15(18)10-20-16(19)14-7-6-12(2)21-14/h3-8H,9-10H2,1-2H3,(H,17,18)
• InChI Key: QTOOKLQDDOXFLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC(=O)COC(=O)C2=CC=C(S2)C
• Molecular Formula: C16H17NO3S
• Molecular Weight: 303.4 g/mol

Description

The compound “2-((3-Methylbenzyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate” is a complex organic molecule that contains a thiophene ring, which is a five-membered ring with one sulfur atom and four carbon atoms. The molecule also contains an amine group (-NH2), a carboxylate ester group (-COO-), and a benzyl group (C6H5CH2-), which are common functional groups in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The thiophene ring, for example, is a planar, aromatic ring, meaning that it is flat and its pi electrons are delocalized across the ring. The presence of the amine, carboxylate ester, and benzyl groups would also affect the compound’s overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and reactivity. These properties are determined by the compound’s molecular structure and the nature of its functional groups.

Scientific Research Applications

Allosteric Enhancers of A1 Adenosine Receptor

Research demonstrates that derivatives of 2-aminothiophenes, including structures similar to the specified compound, serve as potent allosteric enhancers at the A1 adenosine receptor. These compounds significantly increase the efficacy of A1 adenosine agonist binding, offering promising implications for therapeutic interventions in cardiovascular diseases and neuroprotection (Luetjens et al., 2003).

Organic Synthesis and Chemical Reactions

The synthesis of 3-amino-2-carbamoylthiophene demonstrates the versatility of amino thiophene derivatives in creating complex chemical structures. These compounds have potential applications in the synthesis of pharmaceuticals and agrochemicals, showcasing the utility of thiophene derivatives in organic chemistry (Klemm et al., 1995).

Agricultural Chemistry

In agricultural science, certain thiophene derivatives, such as the 5-(2,6-difluorobenzyl)oxymethyl-5-methyl-3-(3-methylthiophen-2-yl)-1,2-isoxazoline, have been synthesized and evaluated for their herbicidal activity. These compounds show promising selective activity against annual weeds in rice cultivation, demonstrating the potential for thiophene derivatives in developing new, environmentally friendly herbicides (Hwang et al., 2005).

Green Chemistry

The environmentally sustainable synthesis of 2-aminobenzothiazoles and 2-aminobenzoxazoles from thiophene derivatives underlines the importance of green chemistry in pharmaceutical and chemical industries. This approach emphasizes the use of water as a solvent, reducing the environmental impact of chemical syntheses (Zhang et al., 2011).

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and any potential biological activity. This could involve laboratory experiments, computational modeling, and possibly even testing the compound in biological systems.